Cas no 5601-78-5 (1,3-Cycloheptanedione, 2-methyl-)

• Product Name: 1,3-Cycloheptanedione, 2-methyl-
• CAS No: 5601-78-5
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 350067
• PubChem ID: 12578627
• Update Time: 2025-04-19

1,3-Cycloheptanedione, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cycloheptanedione, 2-methyl-
• 2-methylcycloheptane-1,3-dione
• DTXSID70503215
• 5601-78-5
• SCHEMBL13811067

• Inchi： 1S/C8H12O2/c1-6-7(9)4-2-3-5-8(6)10/h6H,2-5H2,1H3
• InChI Key： XGFOXAXZCFECPI-UHFFFAOYSA-N
• SMILES： O=C1CCCCC(C1C)=O

Computed Properties

• Exact Mass: 140.08376
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14